Cas no 2228676-06-8 (methyl 3-(fluoromethyl)pyrrolidine-3-carboxylate)

• Product Name: methyl 3-(fluoromethyl)pyrrolidine-3-carboxylate
• CAS No: 2228676-06-8
• MF: C₇H₁₂FNO₂
• MW: 161.174085617065
• CID: 6437609
• PubChem ID: 137964574
• Update Time: 2025-10-28

methyl 3-(fluoromethyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(fluoromethyl)pyrrolidine-3-carboxylate
• 2228676-06-8
• EN300-1698882

• Inchi： 1S/C7H12FNO2/c1-11-6(10)7(4-8)2-3-9-5-7/h9H,2-5H2,1H3
• InChI Key： FMMWRAHOXZPUBE-UHFFFAOYSA-N
• SMILES： FCC1(C(=O)OC)CNCC1

Computed Properties

• Exact Mass: 161.08520679g/mol
• Monoisotopic Mass: 161.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 3-(fluoromethyl)pyrrolidine-3-carboxylate

Methyl 3-(fluoromethyl)pyrrolidine-3-carboxylate (CAS No. 2228676-06-8): A Key Intermediate in Modern Pharmaceutical Research

Methyl 3-(fluoromethyl)pyrrolidine-3-carboxylate, identified by the CAS number 2228676-06-8, is a significant compound in the realm of pharmaceutical chemistry. This compound, featuring a pyrrolidine core substituted with a fluoromethyl group and an ester functionality, has garnered considerable attention due to its versatile applications in drug development and synthetic chemistry.

The structural uniqueness of Methyl 3-(fluoromethyl)pyrrolidine-3-carboxylate lies in its ability to serve as a crucial intermediate in the synthesis of various bioactive molecules. The presence of the fluoromethyl group introduces a high electronegativity element, which can influence the electronic properties and reactivity of the molecule. This feature makes it particularly valuable in designing molecules with enhanced binding affinity and metabolic stability, key criteria for pharmaceutical candidates.

In recent years, the pharmaceutical industry has witnessed a surge in the use of fluorinated compounds due to their favorable pharmacokinetic properties. The fluoromethyl substituent in Methyl 3-(fluoromethyl)pyrrolidine-3-carboxylate can contribute to improved lipophilicity, reduced metabolic clearance, and increased bioavailability, making it an attractive building block for drug discovery programs.

The ester functionality at the third position of the pyrrolidine ring provides another layer of reactivity, enabling further derivatization through hydrolysis or transesterification reactions. This flexibility is particularly useful in constructing complex molecular architectures, such as peptidomimetics and heterocyclic scaffolds, which are prevalent in modern therapeutic agents.

Recent advancements in synthetic methodologies have further highlighted the importance of Methyl 3-(fluoromethyl)pyrrolidine-3-carboxylate. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce additional functional groups at strategic positions within the pyrrolidine core. These techniques have opened new avenues for generating novel pharmacophores with tailored properties for specific therapeutic applications.

The compound's utility extends beyond small-molecule drug development. It has also been explored as a precursor in the synthesis of advanced materials and agrochemicals. The pyrrolidine scaffold is a common motif in various natural products and bioactive compounds, making Methyl 3-(fluoromethyl)pyrrolidine-3-carboxylate a valuable resource for interdisciplinary research.

In academic research, this compound has been utilized to study the effects of fluorine substitution on molecular recognition processes. Computational studies have demonstrated that the introduction of a fluoromethyl group can significantly alter binding interactions between ligands and biological targets. These insights are crucial for rational drug design and optimizing lead compounds for clinical trials.

The synthesis of Methyl 3-(fluoromethyl)pyrrolidine-3-carboxylate typically involves multi-step organic transformations starting from readily available precursors. Advanced synthetic strategies often incorporate palladium-catalyzed reactions to achieve high regioselectivity and yield. Such methodologies underscore the compound's importance as a synthetic intermediate in industrial-scale production.

The growing interest in fluorinated compounds has also spurred innovation in green chemistry approaches for their synthesis. Researchers are increasingly focusing on developing sustainable methods that minimize waste and hazardous byproducts. Methyl 3-(fluoromethyl)pyrrolidine-3-carboxylate serves as an excellent case study for these efforts, demonstrating how traditional synthetic routes can be refined to align with environmental standards.

In conclusion, Methyl 3-(fluoromethyl)pyrrolidine-3-carboxylate (CAS No. 2228676-06-8) is a multifaceted compound with broad applications in pharmaceutical research and industrial chemistry. Its unique structural features make it an indispensable tool for chemists seeking to develop innovative therapeutic agents. As research continues to evolve, this compound will undoubtedly remain at the forefront of molecular innovation, driving progress across multiple scientific disciplines.